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Introduction

Dimethylglyoxime (DMG), a dioxime derivative of butane-2,3-dione, is an organic compound
of significant interest in analytical and coordination chemistry.[1][2] Its chemical formula is
CHs3C(NOH)C(NOH)CHs, often abbreviated as dmgHz: for the neutral form and dmgH~ for the
anionic form.[1][3] First recognized for its high selectivity as a reagent for transition metals by
Lev Aleksandrovich Chugaev, DMG has become an indispensable tool for the qualitative and
guantitative analysis of metal ions, most notably nickel and palladium.[2][4][5] This guide
provides a comprehensive overview of the physical and chemical properties of
dimethylglyoxime, detailed experimental protocols for its synthesis and application, and visual
representations of key chemical processes.

Physical Properties

Dimethylglyoxime is a colorless or white crystalline solid.[4] It is generally odorless and exists
as a white to off-white powder.[4][6][7] The crystal structure of dimethylglyoxime has been
determined to be triclinic, with molecules forming chains linked by hydrogen bonds.[8][9]

Tabulated Physical Data
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Property Value References

Molecular Formula CaHsN20:2 [4][10]

Molar Mass 116.120 g-mol—? [1][3]

Appearance White/Off-White Crystalline (14106]
Powder

Melting Point 240-241 °C (decomposes) [11031[11][12]

Density 1.37 g/cm3 [1][3]

Solubility in Water Low / Insoluble [L103114111.3]

o ) Soluble in ethanol, methanol,
Solubility in Organic Solvents o [41[11][13]
acetone, ether, and pyridine.

pKa 10.60 (at 25°C) [14][15]

Vapor Pressure 0.00069 mmHg [16]

Chemical Properties and Reactivity

The chemical behavior of dimethylglyoxime is dominated by the two oxime functional groups,
which confer its ability to act as a weak acid and an exceptional chelating agent.[6][10]

Acidity
Dimethylglyoxime is a dibasic acid, capable of losing one or both of its oxime protons to form
the dmgH~ and dmg?~ anions, respectively.[9]

Coordination Chemistry

As a bidentate ligand, dimethylglyoxime uses the two nitrogen atoms of its oxime groups to
coordinate with a single central metal ion, forming a stable five-membered ring structure known
as a chelate.[4][10] This chelating ability is the foundation of its use in analytical chemistry.[10]

Reaction with Nickel: The most prominent reaction of dimethylglyoxime is with nickel(ll) ions
in a slightly ammoniacal solution. This reaction produces a vibrant, insoluble red precipitate of
nickel(Il) bis(dimethylglyoximate), [Ni(dmgH)2].[5][10] This reaction is highly sensitive and
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specific, making it a reliable method for both the qualitative detection and quantitative
gravimetric analysis of nickel.[10][17][18] The exceptional stability of the nickel-DMG complex
is attributed to its square planar geometry and strong intramolecular hydrogen bonds.[4]

The reaction is as follows: Ni2* + 2 CaHsN202 — Ni(C4sH7N202)21 (red precipitate) + 2H*[5][18]

Reaction with Other Metal lons: Dimethylglyoxime also forms precipitates with other metal
ions. With palladium(ll) in an acidic solution, it forms a yellow precipitate.[5][10] It can also be
used to detect copper (blue precipitate), cobalt (brown precipitate), and bismuth (yellow
precipitate).[13]

Experimental Protocols
Synthesis of Dimethylglyoxime

The synthesis of dimethylglyoxime can be achieved from butanone (methyl ethyl ketone)
through a two-step process involving the formation of biacetyl monoxime as an intermediate.[1]
[19]

Methodology:

o Preparation of Biacetyl Monoxime: Butanone is reacted with ethyl nitrite in the presence of
an acid catalyst (e.g., hydrochloric acid) to form biacetyl monoxime. The product can be
isolated by distillation.[1][19]

o Formation of Dimethylglyoxime: The biacetyl monoxime is then reacted with a solution of
sodium hydroxylamine monosulfonate. Dimethylglyoxime crystallizes from the cold solution
and can be collected by filtration.[1][19] The crystals are washed with cold water to remove
any sulfate impurities. The resulting product is typically a pure white solid that does not
require further recrystallization.[19]

Gravimetric Determination of Nickel using
Dimethylglyoxime

This protocol outlines the quantitative precipitation of nickel from a solution.

Methodology:
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Sample Preparation: A known weight of the nickel-containing sample is dissolved in an
appropriate acid (e.g., nitric acid).[20][21] Any interfering ions, such as iron(lll), are masked
by adding citric or tartaric acid.[20][22] The solution is then diluted with distilled water.[23]

Precipitation: The solution is heated to approximately 60-80°C.[23][24] A 1% alcoholic
solution of dimethylglyoxime is added, followed by the slow, dropwise addition of dilute
ammonia solution until the solution is slightly alkaline (pH 5-9) and the characteristic red
precipitate of nickel(ll) bis(dimethylglyoximate) forms.[20][22][24]

Digestion of the Precipitate: The beaker containing the precipitate is placed on a water bath
for about 30 minutes to encourage the formation of larger, more easily filterable particles.[22]
[25]

Filtration and Washing: The precipitate is collected by filtration through a pre-weighed
sintered glass crucible or ashless filter paper.[22][23] The precipitate is washed with cold
distilled water until the washings are free of chloride ions (tested with silver nitrate solution).
[21]

Drying and Weighing: The crucible with the precipitate is dried in an oven at 110-120°C until
a constant weight is achieved.[24][25][26]

Calculation: The weight of the nickel in the sample can be calculated from the weight of the
[Ni(CaH7N202)2] precipitate using the gravimetric factor (mass of Ni / molar mass of
Ni(dmgH)2).[23]

Visualizations
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Caption: Synthetic pathway of Dimethylglyoxime.
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Caption: Workflow for gravimetric determination of nickel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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